Cas no 835594-70-2 (1,2-Benzenediol, 4-[[(2,4,6-trinitrophenyl)amino]methyl]-)

• Product Name: 1,2-Benzenediol, 4-[[(2,4,6-trinitrophenyl)amino]methyl]-
• CAS No: 835594-70-2
• MF: C₁₃H₁₀N₄O₈
• MW: 350.24050283432
• CID: 669691
• PubChem ID: 71415124
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[[(2,4,6-trinitrophenyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[[(2,4,6-trinitrophenyl)amino]methyl]-
• 4-[(2,4,6-trinitroanilino)methyl]benzene-1,2-diol
• SCHEMBL12539163
• 835594-70-2
• DTXSID60834545

• Inchi： 1S/C13H10N4O8/c18-11-2-1-7(3-12(11)19)6-14-13-9(16(22)23)4-8(15(20)21)5-10(13)17(24)25/h1-5,14,18-19H,6H2
• InChI Key： PZXHNUVICYHPMR-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CNC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 350.04986329g/mol
• Monoisotopic Mass: 350.04986329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 190Ų